![molecular formula C11H19NO3S B8624002 1-Propanesulfonic acid, 3-[(1-ethynylcyclohexyl)amino]- CAS No. 819863-01-9](/img/structure/B8624002.png)
1-Propanesulfonic acid, 3-[(1-ethynylcyclohexyl)amino]-
Cat. No. B8624002
M. Wt: 245.34 g/mol
InChI Key: AMCWEVVOEXERBU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08642801B2
Procedure details
A mixture of 1-ethynylcyclohexylamine (6 g, 48.7 mmol) and 1,3-propane sultone (6.55 g, 53.6 mmol) in THF (35 mL) was heated at reflux for 2 hours (thick paste). The mixture was cooled to room temperature. The solid was collected by filtration, rinsed with THF (3×5 mL), air-dried 15 minutes (7.3 g). The solid was suspended in ethanol (30 mL) and the suspension was heated at reflux for 1 hour. The mixture was then cooled to room temperature and the solid was collected by suction filtration, rinsed with ethanol (2×5 mL), air-dried for 10 min, and further dried in a vacuum oven at 60° C. overnight (crop1, 7.10 g). The combined mother liquors were stirred overnight at room temperature. There was a lot of solid. The solid was collected by filtration, rinsed with acetone (3×5 mL), air-dried for 30 minutes, and then suspended in ethanol (12 mL). The suspension was heated at reflux for 1 hour. The mixture was then cooled to room temperature and the solid was collected by suction filtration, rinsed with ethanol (2×5 mL), air-dried for 2 minutes, and further dried in a vacuum oven at 60° C. overnight (crop 2: 1.85 g). Compound DX was obtained as a fine white solid (two crops in total 8.95 g, 75% yield). 1H NMR (500 MHz, D2O) δ 0.95-1.05 (m, 1H), 1.38-1.54 (m, 5H), 1.60-1.64 (m, 2H), 1.94 (qt, J=7.8 Hz, 2H), 2.85 (t, J=7.3 Hz, 2H), 3.01 (s, 1H), 3.22 (t, J=7.8 Hz, 2H). 13C NMR (125 MHz, D2O) δ 21.8, 22.3, 24.2, 34.4, 40.9, 48.0, 59.2, 78.6, 79.3. ES-MS 243.0 (M−1).
Yield
75%
Identifiers
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REACTION_CXSMILES
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[C:1]([C:3]1([NH2:9])[CH2:8][CH2:7][CH2:6][CH2:5][CH2:4]1)#[CH:2].[CH2:10]1[CH2:16][S:13](=[O:15])(=[O:14])[O:12][CH2:11]1>C1COCC1>[C:1]([C:3]1([NH:9][CH2:11][CH2:10][CH2:16][S:13]([OH:15])(=[O:14])=[O:12])[CH2:8][CH2:7][CH2:6][CH2:5][CH2:4]1)#[CH:2]
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Inputs
Step One
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Name
|
|
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Quantity
|
6 g
|
|
Type
|
reactant
|
|
Smiles
|
C(#C)C1(CCCCC1)N
|
|
Name
|
|
|
Quantity
|
6.55 g
|
|
Type
|
reactant
|
|
Smiles
|
C1COS(=O)(=O)C1
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|
Name
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|
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Quantity
|
35 mL
|
|
Type
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solvent
|
|
Smiles
|
C1CCOC1
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Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
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The combined mother liquors were stirred overnight at room temperature
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Rate
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UNSPECIFIED
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|
RPM
|
0
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Other
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Conditions are dynamic
|
1
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|
Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
|
Type
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TEMPERATURE
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|
Details
|
was heated
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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at reflux for 2 hours (thick paste)
|
|
Duration
|
2 h
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
The solid was collected by filtration
|
WASH
|
Type
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WASH
|
|
Details
|
rinsed with THF (3×5 mL)
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
air-dried 15 minutes (7.3 g)
|
|
Duration
|
15 min
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
the suspension was heated
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
at reflux for 1 hour
|
|
Duration
|
1 h
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
The mixture was then cooled to room temperature
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
the solid was collected by suction filtration
|
WASH
|
Type
|
WASH
|
|
Details
|
rinsed with ethanol (2×5 mL)
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
air-dried for 10 min
|
|
Duration
|
10 min
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
further dried in a vacuum oven at 60° C. overnight (crop1, 7.10 g)
|
|
Duration
|
8 (± 8) h
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The solid was collected by filtration
|
WASH
|
Type
|
WASH
|
|
Details
|
rinsed with acetone (3×5 mL)
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
air-dried for 30 minutes
|
|
Duration
|
30 min
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
The suspension was heated
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
at reflux for 1 hour
|
|
Duration
|
1 h
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
The mixture was then cooled to room temperature
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
the solid was collected by suction filtration
|
WASH
|
Type
|
WASH
|
|
Details
|
rinsed with ethanol (2×5 mL)
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
air-dried for 2 minutes
|
|
Duration
|
2 min
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
further dried in a vacuum oven at 60° C. overnight (crop 2: 1.85 g)
|
|
Duration
|
8 (± 8) h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Compound DX was obtained as a fine white solid (two crops in total 8.95 g, 75% yield)
|
Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
|
Name
|
|
|
Type
|
|
|
Smiles
|
C(#C)C1(CCCCC1)NCCCS(=O)(=O)O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 75% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
